Cas no 865659-50-3 ((E)-N,N-dimethyl-N'-[5-(2,2,2-trifluoroacetyl)-1,3-thiazol-2-yl]methanimidamide)

• Product Name: (E)-N,N-dimethyl-N'-[5-(2,2,2-trifluoroacetyl)-1,3-thiazol-2-yl]methanimidamide
• CAS No: 865659-50-3
• CID: 4662123
• Update Time: 2025-10-05

(E)-N,N-dimethyl-N'-[5-(2,2,2-trifluoroacetyl)-1,3-thiazol-2-yl]methanimidamide Chemical and Physical Properties

Names and Identifiers

• (E)-N,N-dimethyl-N'-[5-(2,2,2-trifluoroacetyl)-1,3-thiazol-2-yl]methanimidamide

Additional information on (E)-N,N-dimethyl-N'-[5-(2,2,2-trifluoroacetyl)-1,3-thiazol-2-yl]methanimidamide

Comprehensive Overview of (E)-N,N-dimethyl-N'-[5-(2,2,2-trifluoroacetyl)-1,3-thiazol-2-yl]methanimidamide (CAS No. 865659-50-3)

The compound (E)-N,N-dimethyl-N'-[5-(2,2,2-trifluoroacetyl)-1,3-thiazol-2-yl]methanimidamide, with the CAS No. 865659-50-3, is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. Its unique structural features, including the trifluoroacetyl group and the thiazole ring, make it a valuable intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications due to the growing demand for novel compounds in drug discovery and crop protection.

One of the most frequently searched questions about this compound revolves around its synthetic pathways and reactivity. The presence of the methanimidamide moiety and the trifluoroacetyl group allows for versatile chemical transformations, making it a key building block in organic synthesis. Recent studies have highlighted its role in the development of heterocyclic compounds, which are crucial in designing new pharmaceuticals and agrochemicals. The thiazole ring, in particular, is known for its bioactivity, further enhancing the compound's relevance in modern research.

In the context of current trends, the demand for fluorinated compounds like (E)-N,N-dimethyl-N'-[5-(2,2,2-trifluoroacetyl)-1,3-thiazol-2-yl]methanimidamide has surged due to their enhanced stability and bioavailability. Fluorination is a hot topic in medicinal chemistry, as it often improves the pharmacokinetic properties of drug candidates. This compound's trifluoroacetyl group aligns with this trend, making it a subject of interest for researchers exploring fluorine-containing scaffolds.

Another area of interest is the compound's potential role in pesticide development. With the increasing need for eco-friendly and efficient agrochemicals, the thiazole derivatives are being extensively studied for their insecticidal and herbicidal properties. The CAS No. 865659-50-3 compound, with its unique structure, could contribute to the next generation of crop protection agents, addressing global challenges in food security.

From a technical standpoint, the compound's physical and chemical properties are critical for its applications. Its solubility, stability, and reactivity under various conditions are frequently discussed in scientific forums. Researchers often seek information on its spectroscopic data, such as NMR and IR spectra, to facilitate its identification and characterization in synthetic workflows. These details are essential for ensuring reproducibility and scalability in industrial applications.

In summary, (E)-N,N-dimethyl-N'-[5-(2,2,2-trifluoroacetyl)-1,3-thiazol-2-yl]methanimidamide (CAS No. 865659-50-3) is a multifaceted compound with significant potential in both pharmaceutical and agrochemical industries. Its structural uniqueness and alignment with current research trends make it a valuable subject for further exploration. As the scientific community continues to uncover its applications, this compound is poised to play a pivotal role in advancing synthetic chemistry and material science.